Cas no 2137829-28-6 (2-methyl-N-(3-methylbutan-2-yl)-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxamide)

• Product Name: 2-methyl-N-(3-methylbutan-2-yl)-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxamide
• CAS No: 2137829-28-6
• MF: C₁₅H₂₉N₃O₂
• MW: 283.409663915634
• CID: 6301285
• PubChem ID: 165486965
• Update Time: 2025-07-16

2-methyl-N-(3-methylbutan-2-yl)-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-842580
• 2-methyl-N-(3-methylbutan-2-yl)-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxamide
• 2137829-28-6

• Inchi： 1S/C15H29N3O2/c1-11(2)13(4)17-14(19)18-7-5-15(6-8-18)10-16-9-12(3)20-15/h11-13,16H,5-10H2,1-4H3,(H,17,19)
• InChI Key： AXZZDXHQMINSJC-UHFFFAOYSA-N
• SMILES： O1C(C)CNCC21CCN(C(NC(C)C(C)C)=O)CC2

Computed Properties

• Exact Mass: 283.22597718g/mol
• Monoisotopic Mass: 283.22597718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 53.6Ų

Additional information on 2-methyl-N-(3-methylbutan-2-yl)-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxamide

Professional Introduction to Compound with CAS No. 2137829-28-6 and Product Name: 2-methyl-N-(3-methylbutan-2-yl)-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxamide

The compound with the CAS number 2137829-28-6 and the product name 2-methyl-N-(3-methylbutan-2-yl)-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxamide represents a significant advancement in the field of medicinal chemistry and pharmacology. This spirocyclic compound, featuring a unique structural motif, has garnered considerable attention due to its potential biological activities and mechanistic insights into its interactions with biological targets.

At the core of this compound's structure lies a spirocyclic framework, which is a key feature in modern drug design. The spirocyclic core, specifically 1-oxa-4,9-diazaspiro[5.5]undecane, introduces rigidity and conformational constraints that can enhance binding affinity and selectivity. This structural motif has been extensively studied for its ability to mimic natural product scaffolds and improve pharmacokinetic properties such as solubility and metabolic stability.

The presence of methyl groups at the 2-position and the N-(3-methylbutan-2-yl) moiety further modulates the compound's physicochemical properties and biological activity. These substituents not only influence the electronic distribution of the molecule but also play a crucial role in determining its interactions with biological targets. The carboxamide functional group at the 9-position adds another layer of complexity, enabling hydrogen bonding interactions that are critical for receptor binding.

Recent advancements in computational chemistry have allowed for detailed virtual screening and molecular docking studies of this compound. These studies suggest that 2-methyl-N-(3-methylbutan-2-yl)-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxamide may exhibit inhibitory activity against several key enzymes and receptors implicated in various diseases. Notably, preliminary data indicate potential efficacy in modulating pathways related to inflammation, pain, and neurodegeneration.

In the realm of drug discovery, spirocyclic compounds have shown promise due to their unique structural features. The spirocyclic core of this compound provides a scaffold that can be readily modified to optimize pharmacological properties. For instance, the incorporation of methyl groups enhances lipophilicity, which is often crucial for crossing biological membranes. Simultaneously, the presence of polar functional groups like the carboxamide ensures adequate solubility in aqueous environments.

The biological activity of this compound has been explored through both in vitro and in vivo assays. In vitro studies have revealed promising interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory pathways. Additionally, preliminary in vivo models suggest that this compound may exhibit therapeutic potential in conditions characterized by excessive inflammation or pain.

The synthesis of 2-methyl-N-(3-methylbutan-2-yl)-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxamide represents a testament to the ingenuity of modern synthetic organic chemistry. The construction of the spirocyclic core requires precise control over reaction conditions and stereochemistry. Advanced synthetic techniques, including transition metal-catalyzed reactions and asymmetric synthesis, have been employed to achieve high yields and enantiomeric purity.

Future research directions include further exploration of the compound's mechanism of action and optimization of its pharmacological profile. Structure-activity relationship (SAR) studies will be instrumental in identifying key structural features responsible for biological activity. Additionally, investigation into potential side effects and long-term safety profiles will be essential before considering clinical translation.

The development of novel therapeutic agents relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The compound with CAS no. 2137829-28-6 exemplifies how structural innovation can lead to discoveries with significant medical relevance. As research progresses, it is anticipated that this spirocyclic scaffold will inspire further developments in drug design and lead to new treatments for various diseases.